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Compound of Interest

Compound Name: 4-Methylbenzenesulfonohydrazide

Cat. No.: B056588

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylbenzenesulfonohydrazide, also known as p-toluenesulfonylhydrazide (TSH), is a
versatile and widely utilized chemical blowing agent in the synthesis of polymeric foams. Its
primary function is to decompose at elevated temperatures, releasing gaseous products that
create a cellular structure within a polymer matrix. This process results in lightweight materials
with enhanced properties such as thermal and acoustic insulation, improved strength-to-weight
ratio, and controlled density. TSH is particularly valued for its ability to produce fine and uniform
cell structures in a variety of polymers, including natural and synthetic rubbers, polyvinyl
chloride (PVC), and polyolefins.[1] This document provides detailed application notes and
experimental protocols for the effective use of 4-Methylbenzenesulfonohydrazide as a
blowing agent in polymer synthesis.

Physicochemical Properties and Decomposition
Data

Understanding the physical and chemical properties of 4-Methylbenzenesulfonohydrazide is
crucial for its proper handling and application. The decomposition characteristics, in particular,
dictate the processing window for polymer foaming.
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Property

Value

Chemical Name

4-Methylbenzenesulfonohydrazide

Synonyms p-Toluenesulfonylhydrazide, TSH
CAS Number 1576-35-8

Molecular Formula C7H10N202S

Molecular Weight 186.23 g/mol

Appearance White to off-white powder
Melting Point 103-108 °C

Decomposition Temperature

Starts at ~105 °C; Range: 110-190 °C

Gas Yield

Approximately 110 mL/g (can vary with

conditions)

Decomposition Products

Nitrogen (Nz2), Water (H20), Nitrogen Oxides
(NOx), Carbon Monoxide (CO), Carbon Dioxide
(COy2), Sulfur Oxides (SOx), Aryl Disulphides,
and Sulphide Sulphonates.[2][3]

Decomposition Pathway

The thermal decomposition of 4-Methylbenzenesulfonohydrazide is an exothermic process

that releases a significant amount of heat and gaseous products.[3] The decomposition

mechanism involves the breakdown of the sulfonylhydrazide moiety to produce nitrogen gas,

which is the primary blowing agent, along with other byproducts.
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Decomposition Pathway of 4-Methylbenzenesulfonohydrazide
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Caption: Thermal decomposition of 4-Methylbenzenesulfonohydrazide.

Experimental Protocols

The following protocols provide a general framework for the use of 4-
Methylbenzenesulfonohydrazide in polymer foaming. Specific parameters should be
optimized based on the polymer type and desired foam characteristics.

Preparation of Polymer-Blowing Agent Masterbatch

For uniform dispersion, it is often advantageous to first prepare a masterbatch of the blowing
agent in the desired polymer.
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Workflow for Masterbatch Preparation

Dry Polymer Pellets
and TSH Powder

:

Premix Polymer and TSH
(e.g., 10-30% TSH by weight)

Melt Extrude below

Decomposition Temperature
(< 100°C)

Pelletize the Extrudate

Masterbatch Pellets

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Factors Influencing Foam Properties

Material Properties
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/ .
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Mechanical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methylbenzenesulfonohydrazide as a Blowing Agent in Polymer Synthesis]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b056588#4-
methylbenzenesulfonohydrazide-as-a-blowing-agent-in-polymer-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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